2-(3-Methyl-1H-pyrazol-1-yl)ethan-1-ol hydrochloride

• IUPAC Name: 2-(3-methylpyrazol-1-yl)ethanol;hydrochloride
• InChI: InChI=1S/C6H10N2O.ClH/c1-6-2-3-8(7-6)4-5-9;/h2-3,9H,4-5H2,1H3;1H
• InChI Key: CJZJFSPBWXNRHR-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C=C1)CCO.Cl
• Molecular Formula: C6H11ClN2O
• Molecular Weight: 162.62 g/mol
• CAS RN: 2241139-90-0

Description

The compound “2-(3-Methyl-1H-pyrazol-1-yl)ethan-1-ol hydrochloride” is likely a derivative of pyrazole, which is a basic aromatic ring and one of the isomers of diazole. Pyrazole derivatives are known to exhibit a broad range of chemical and biological properties.

Synthesis Analysis

While specific synthesis methods for “this compound” are not available, pyrazole derivatives are generally synthesized through the reaction of 1,3-diketones with hydrazine.

Molecular Structure Analysis

The molecular structure of “this compound” would likely include a pyrazole ring, which is a five-membered ring with two nitrogen atoms.

Chemical Reactions Analysis

Pyrazole derivatives are known to participate in a variety of chemical reactions due to the presence of the pyrazole ring.

Scientific Research Applications

MPEH has been studied for its potential applications in various scientific fields. In medicinal chemistry, MPEH has been investigated as a possible drug candidate due to its ability to interact with certain enzymes and receptors in the body. In addition, MPEH has been studied for its potential use as a ligand in metal-organic frameworks, which have applications in gas storage, catalysis, and sensing.

Mechanism of Action

Target of Action

It’s worth noting that compounds with similar structures, such as imidazole-containing compounds, have been reported to show a broad range of biological activities, including antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, and antiviral activities .

Mode of Action

Compounds with similar structures have been reported to interact with various targets, leading to changes in cellular processes .

Biochemical Pathways

Compounds with similar structures have been reported to influence a variety of biochemical pathways, leading to downstream effects .

Result of Action

Compounds with similar structures have been reported to have various biological activities .

Advantages and Limitations for Lab Experiments

MPEH has a number of advantages and limitations for use in laboratory experiments. One advantage is that it is relatively easy to synthesize and purify, and it has a high yield. In addition, MPEH has been shown to have a low toxicity profile, which makes it suitable for use in cell culture and animal studies. However, one limitation of MPEH is that its mechanism of action is not fully understood, which makes it difficult to interpret the results of experiments involving this compound.

Future Directions

There are a number of future directions for research involving MPEH. One area of interest is the development of MPEH as a drug candidate for the treatment of various diseases. Another area of interest is the use of MPEH as a ligand in metal-organic frameworks, which could have applications in a variety of fields. Additionally, further research is needed to fully understand the mechanism of action of MPEH and its potential biochemical and physiological effects.

Synthesis Methods

The synthesis of MPEH involves a reaction between 3-methyl-1H-pyrazole and ethylene oxide in the presence of hydrochloric acid. The reaction takes place in a solvent such as dichloromethane or chloroform, and the product is obtained through a series of purification steps. The yield of the reaction is typically high, and the resulting product is a white crystalline powder that is stable under normal conditions.

Safety and Hazards

The safety and hazards associated with “2-(3-Methyl-1H-pyrazol-1-yl)ethan-1-ol hydrochloride” would depend on its specific structure and use. It’s always important to refer to the Material Safety Data Sheet (MSDS) for specific safety information.